Cas no 918-01-4 (Bromodichloronitromethane)

Bromodichloronitromethane Chemical and Physical Properties
Names and Identifiers
-
- bromo-dichloro-nitro-methane
- Bromodichloronitromethane
- bromo-dichloro-nitromethane
- Bromdichlornitromethan
- Dichlor-bromnitromethan
- Dichlorobromonitromethane
- Methane,bromodichloronitro
- Methane, bromodichloronitro-
- Bromo(dichloro)nitromethane
- HY-133633
- 918-01-4
- BDCNM
- FT-0663695
- DTXSID4021509
- JMZWGJLCNQYBHT-UHFFFAOYSA-N
- NS00115006
- Bromo(dichloro)nitromethane #
- AKOS040758458
- CS-0128459
- CCRIS 9505
- DB-342496
-
- Inchi: InChI=1S/CBrCl2NO2/c2-1(3,4)5(6)7
- InChI Key: JMZWGJLCNQYBHT-UHFFFAOYSA-N
- SMILES: C([N+](=O)[O-])(Cl)(Cl)Br
Computed Properties
- Exact Mass: 206.84900
- Monoisotopic Mass: 206.848946
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 88.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Surface Charge: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 45.8
Experimental Properties
- Density: 2.225
- Boiling Point: 115.5°Cat760mmHg
- Flash Point: 23.7°C
- Refractive Index: 1.554
- PSA: 45.82000
- LogP: 2.27010
Bromodichloronitromethane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B683425-50mg |
Bromodichloronitromethane |
918-01-4 | 50mg |
$ 953.00 | 2023-09-08 | ||
TRC | B683425-100mg |
Bromodichloronitromethane |
918-01-4 | 100mg |
$ 1654.00 | 2023-09-08 | ||
TRC | B683425-10mg |
Bromodichloronitromethane |
918-01-4 | 10mg |
$ 219.00 | 2023-09-08 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-391878-10 mg |
Bromodichloronitromethane, |
918-01-4 | 10mg |
¥2,708.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-391878-10mg |
Bromodichloronitromethane, |
918-01-4 | 10mg |
¥2708.00 | 2023-09-05 |
Bromodichloronitromethane Related Literature
-
Chuhui Zhang,J. Clark Maness,Amy A. Cuthbertson,Susana Y. Kimura,Hannah K. Liberatore,Susan D. Richardson,Benjamin D. Stanford,Mei Sun,Detlef R. U. Knappe Environ. Sci.: Water Res. Technol. 2020 6 3460
-
Tao Wang,Lin Deng,Wenjuan Dai,Jun Hu,Rajendra Prasad Singh,Chaoqun Tan Environ. Sci.: Water Res. Technol. 2023 9 900
-
Wenbiao Jin,Jin Zhou,Baiyang Chen,Xiaoshan Zhu,Chongwei Cui J. Environ. Monit. 2012 14 2990
Additional information on Bromodichloronitromethane
Introduction to Bromodichloronitromethane (CAS No. 918-01-4)
Bromodichloronitromethane, with the chemical formula CCl₃NO₂Br, is a versatile and highly reactive organobromine compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, identified by its unique CAS No. 918-01-4, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, including antiviral and anticancer agents. Its molecular structure, featuring both bromine and chlorine substituents along with a nitro group, imparts distinct reactivity patterns that make it invaluable in medicinal chemistry.
The utility of Bromodichloronitromethane stems from its ability to participate in a wide array of chemical transformations, such as nucleophilic substitution reactions, cross-coupling reactions, and functional group interconversions. These properties have been leveraged in recent years to develop novel therapeutic strategies against challenging diseases. For instance, recent studies have highlighted its role in constructing complex heterocyclic scaffolds, which are prevalent in many modern drugs. The nitro group in its structure can be further reduced to an amine, providing a pathway to nitrogen-containing heterocycles that are known for their biological activity.
In the realm of pharmaceutical development, Bromodichloronitromethane has been employed in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. Notably, research has demonstrated its application in generating derivatives that exhibit potent antiviral effects by interfering with viral replication mechanisms. The bromine and chlorine atoms present in the molecule allow for selective modifications, enabling chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds. This flexibility has made it a preferred building block for drug discovery programs aimed at addressing unmet medical needs.
Recent advancements in green chemistry have also explored the use of Bromodichloronitromethane under milder reaction conditions, reducing the environmental impact of its synthesis and application. Innovations such as catalytic methods and solvent-free reactions have been investigated to enhance efficiency while maintaining high yields. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing, ensuring that the production of this valuable intermediate remains both effective and eco-friendly.
The compound's reactivity also makes it a key player in materials science applications beyond pharmaceuticals. For example, it has been utilized in the preparation of advanced polymers and coatings where its ability to undergo cross-linking reactions contributes to improved material properties. The incorporation of bromine and chlorine substituents into polymer backbones enhances thermal stability and flame retardancy, making it suitable for high-performance applications in industries ranging from aerospace to automotive.
From a regulatory perspective, handling Bromodichloronitromethane (CAS No. 918-01-4) requires adherence to standard laboratory protocols due to its reactive nature. While it is not classified as a hazardous substance under typical conditions, proper safety measures must be taken to prevent unintended side reactions that could compromise both personnel safety and experimental integrity. Storage conditions should be carefully controlled to avoid moisture exposure and incompatible substances, ensuring stability throughout its use.
The future prospects of Bromodichloronitromethane are promising, with ongoing research exploring new synthetic pathways and applications. Its role as a central intermediate continues to evolve, driven by the need for innovative solutions in drug discovery and material science. As scientists delve deeper into understanding its reactivity patterns and functionalization possibilities, Bromodichloronitromethane is poised to remain a cornerstone compound in both academic and industrial settings.
In conclusion, Bromodichloronitromethane (CAS No. 918-01-4) represents a critical component in modern chemical synthesis, offering unparalleled versatility for constructing biologically active molecules and advanced materials. Its unique structural features enable diverse applications across multiple scientific disciplines, underscoring its importance as a research tool and industrial intermediate. As methodologies for its production and utilization continue to advance, this compound will undoubtedly play an integral role in shaping the future of synthetic chemistry and related fields.
918-01-4 (Bromodichloronitromethane) Related Products
- 891099-20-0(1-benzyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea)
- 865180-61-6(N-(2Z)-6-acetamido-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylpropanamide)
- 1420793-72-1(8-Fluoro-6-methyl-5-nitroquinoline)
- 226923-64-4(1,2,3-Propanetriyl Ester Dodecanedioic Acid Trisodium Salt)
- 2097995-82-7(2-Azido-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)ethan-1-one)
- 899740-38-6(N-2-(cycloheptylsulfamoyl)ethyl-2H-1,3-benzodioxole-5-carboxamide)
- 2172025-99-7({1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)
- 66896-61-5((1-phenylethyl)(prop-2-en-1-yl)amine)
- 17097-52-8(N,N-bis(2-hydroxypropyl)octadecanamide)
- 1326857-98-0(1-(4-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid)




